Cas no 1550905-76-4 (6-Fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid)

6-Fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid structure
1550905-76-4 structure
Product Name:6-Fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid
CAS No:1550905-76-4
MF:C9H7FO3
MW:182.148486375809
CID:5713149
PubChem ID:83906637
Update Time:2025-07-27

6-Fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-785147
    • 1550905-76-4
    • 6-Fluoro-2,3-dihydro-1-benzofuran-3-carboxylicacid
    • 6-Fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid
    • 3-Benzofurancarboxylic acid, 6-fluoro-2,3-dihydro-
    • Inchi: 1S/C9H7FO3/c10-5-1-2-6-7(9(11)12)4-13-8(6)3-5/h1-3,7H,4H2,(H,11,12)
    • InChI Key: QHAPTLOMIVNTQI-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)OCC2C(=O)O

Computed Properties

  • Exact Mass: 182.03792224g/mol
  • Monoisotopic Mass: 182.03792224g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.445±0.06 g/cm3(Predicted)
  • Boiling Point: 308.9±42.0 °C(Predicted)
  • pka: 3.53±0.20(Predicted)

6-Fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-785147-0.05g
6-fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid
1550905-76-4 95.0%
0.05g
$249.0 2025-03-21
Enamine
EN300-785147-0.1g
6-fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid
1550905-76-4 95.0%
0.1g
$372.0 2025-03-21
Enamine
EN300-785147-0.25g
6-fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid
1550905-76-4 95.0%
0.25g
$530.0 2025-03-21
Enamine
EN300-785147-0.5g
6-fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid
1550905-76-4 95.0%
0.5g
$835.0 2025-03-21
Enamine
EN300-785147-1.0g
6-fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid
1550905-76-4 95.0%
1.0g
$1070.0 2025-03-21
Enamine
EN300-785147-2.5g
6-fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid
1550905-76-4 95.0%
2.5g
$2100.0 2025-03-21
Enamine
EN300-785147-5.0g
6-fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid
1550905-76-4 95.0%
5.0g
$3105.0 2025-03-21
Enamine
EN300-785147-10.0g
6-fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid
1550905-76-4 95.0%
10.0g
$4606.0 2025-03-21
Aaron
AR01DRZA-50mg
6-Fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid
1550905-76-4 95%
50mg
$368.00 2025-02-17
Aaron
AR01DRZA-100mg
6-Fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid
1550905-76-4 95%
100mg
$537.00 2025-02-17

Additional information on 6-Fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid

Introduction to 6-Fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid (CAS No. 1550905-76-4)

6-Fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1550905-76-4, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzofuran class, a structural motif widely recognized for its biological activity and pharmacological potential. The presence of a fluorine atom at the 6-position of the benzofuran ring introduces unique electronic and steric properties, making it a valuable scaffold for drug design and development.

The benzofuran core is a privileged structure in medicinal chemistry, often found in natural products and synthetic drugs due to its ability to engage in multiple hydrogen bonding interactions and hydrophobic effects. The carboxylic acid functionality at the 3-position further enhances its reactivity, allowing for diverse derivatization strategies. These features make 6-Fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid a versatile intermediate in the synthesis of biologically active molecules.

In recent years, there has been a growing interest in fluorinated compounds due to their improved metabolic stability, enhanced binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluorine atom can modulate the electronic properties of adjacent atoms, leading to changes in conformational flexibility and binding interactions with biological targets. This has been particularly relevant in the development of small-molecule inhibitors targeting enzymes such as kinases and proteases.

One of the most compelling aspects of 6-Fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid is its potential as a building block for the synthesis of novel therapeutic agents. Researchers have leveraged this compound to develop molecules with activity against various diseases, including cancer, inflammation, and infectious disorders. For instance, recent studies have demonstrated that fluorinated benzofuran derivatives exhibit potent inhibitory effects on cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The introduction of fluorine at the 6-position has been shown to enhance the binding affinity of these derivatives to their target enzymes, leading to more efficient inhibition.

The carboxylic acid moiety in 6-Fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid also provides opportunities for further functionalization through esterification or amidation reactions. These modifications can fine-tune the physicochemical properties of the resulting compounds, such as solubility and bioavailability. Additionally, the benzofuran scaffold can be incorporated into more complex molecular architectures by appending various substituents at different positions on the ring. This flexibility has enabled chemists to explore a wide range of structural motifs with potential therapeutic relevance.

Advances in synthetic methodologies have further facilitated the exploration of 6-Fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid derivatives. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have enabled efficient construction of complex benzofuran scaffolds with high yields and selectivity. These innovations have not only accelerated the discovery process but also allowed for the preparation of libraries of compounds for high-throughput screening.

The biological evaluation of 6-Fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid derivatives has revealed several promising candidates with therapeutic potential. For example, certain analogs have shown efficacy in preclinical models of cancer by inhibiting key signaling pathways involved in tumor growth and metastasis. The fluorine atom has been found to play a crucial role in these interactions by enhancing receptor binding affinity and reducing metabolic degradation. Such findings underscore the importance of fluorine-containing heterocycles in modern drug discovery.

In conclusion,6-Fluoro-2,3-dihydro-1-benzofuran-3-carboxylic acid (CAS No. 1550905-76-4) represents a valuable scaffold for medicinal chemistry with significant potential for further development into novel therapeutic agents. Its unique structural features, combined with its reactivity and synthetic accessibility, make it an attractive candidate for drug design efforts targeting various diseases. As research continues to uncover new biological activities and synthetic strategies for this compound class,6-Fluoro–2–3–dihydro–1–benzofuran–3–carboxylic acid is poised to remain at the forefront of pharmaceutical innovation.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.